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Compound of Interest

Compound Name: 2-lodo-5-methylaniline

Cat. No.: B084972

Technical Support Center: 2-lodo-5-
methylaniline

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of 2-lodo-5-methylaniline.

Safety and Handling Summary

2-lodo-5-methylaniline is a chemical compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed, in contact with skin, or if inhaled. It can also
cause skin and eye irritation and may lead to respiratory irritation.[1] Adherence to proper
safety protocols is crucial to minimize risk.
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Property Value Reference
CAS Number 13194-69-9 [2]
Molecular Formula C7HsIN [2]
Molecular Weight 233.05 g/mol [2]
Appearance Light yellow to brown powder

or lump
Purity >98.0% (GC)
Melting Point 35.0t0 39.0 °C
Flash Point 115°C [3]
Storage Temperature Refrigerator (0-10°C)

Experimental Workflow for Safe Handling

The following diagram outlines the standard procedure for safely handling 2-lodo-5-

methylaniline in a laboratory setting.
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Experimental Workflow for Safe Handling of 2-lodo-5-methylaniline
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Caption: Workflow for handling 2-lodo-5-methylaniline.
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Troubleshooting Guide

Q: I accidentally spilled a small amount of 2-lodo-5-methylaniline powder on the lab bench.
What should | do?

A:

Ensure Personal Safety: If you are not already wearing your personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, put them on immediately.

o Contain the Spill: Prevent the powder from spreading further.

e Clean-up: Carefully sweep up the spilled powder and place it into a suitable, labeled
container for disposal.[4][5] Avoid creating dust.[1][4]

o Decontaminate: Wipe the area with a suitable solvent (check your institution's standard
operating procedures) and then wash with soap and water.

» Dispose: Dispose of the contaminated cleaning materials and the collected powder as
hazardous waste according to your local regulations.

Q: The 2-lodo-5-methylaniline has changed color in the bottle. Is it still usable?

A: 2-lodo-5-methylaniline is described as a light yellow to brown powder or lump. Some color
variation is normal. However, a significant color change could indicate degradation or
contamination. It is recommended to assess the purity of the material using an appropriate
analytical technigue (e.g., GC, NMR) before use to ensure it meets the requirements of your
experiment.

Q: I can smell a faint chemical odor after working with 2-lodo-5-methylaniline, even though |
was using a fume hood. What does this mean?

A: Any detectable odor indicates a potential breach in containment.

o Check Fume Hood Operation: Verify that the fume hood is functioning correctly and that the
sash is at the appropriate height.
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» Review Handling Technique: Ensure that all handling of the compound is performed well
inside the fume hood to prevent vapors or dust from escaping.

e Assess for Spills: Check for any small spills inside the fume hood that may be a source of

the odor.

o Seek Medical Advice: If you feel unwell, move to fresh air and seek medical attention.[2]

Emergency Response Protocol

This flowchart details the immediate actions to take in case of accidental exposure to 2-lodo-5-

methylaniline.

Emergency Response for 2-lodo-5-methylaniline Exposure

Exposure Event

Identify Exposure Route

Skin Eyes Inhalation Ingestion

Imme‘ i|iate Actions

Skin Contact: Eye Contact: Inhalation: Ingestion:
Wash with plenty of water. Rinse with water for several minutes. Move to fresh air. Rinse mouth.
Remove contaminated clothing. Remove contact lenses if present. Keep comfortable for breathing. Do NOT induce vomiting.

Medical Attention
A\ A\

Call a POISON CENTER or doctor.

Click to download full resolution via product page
Caption: Emergency procedures for exposure.
Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 2-lodo-5-methylaniline?

Al: The primary hazards are that it is harmful if swallowed, in contact with skin, or if inhaled. It
can also cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
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Q2: What personal protective equipment (PPE) should be worn when handling 2-lodo-5-
methylaniline?

A2: You should wear protective gloves, protective clothing, eye protection (safety goggles), and
face protection. All handling of the solid should be done in a well-ventilated area, preferably a
chemical fume hood.[1]

Q3: How should 2-lodo-5-methylaniline be stored?

A3: It should be stored in a tightly closed container in a refrigerator, at a temperature between
0-10°C. Some sources may also recommend storage in a well-ventilated place.[1][4]

Q4: What materials are incompatible with 2-lodo-5-methylaniline?

A4: 2-lodo-5-methylaniline is incompatible with acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[1][4]

Q5: What are the proper first aid procedures in case of exposure?

A5:

If Swallowed: Rinse the mouth and call a POISON CENTER or doctor.[2]

« If on Skin: Wash the affected area with plenty of water and call a POISON CENTER or
doctor if you feel unwell.

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do, and continue rinsing.[1][2]

Q6: How should | dispose of waste 2-lodo-5-methylaniline?

A6: Waste should be disposed of in an approved waste disposal plant, in accordance with
local, state, and federal regulations.[1] Do not allow the product to enter drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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